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Compound of Interest

Compound Name: Mesuol

Cat. No.: B097887

Audience: Researchers, scientists, and drug development professionals.

Introduction: Mesuol is a naturally occurring coumarin, specifically a neoflavonoid, isolated
from plants such as Mesua ferrea and Mesua borneensis.[1][2][3] It presents as a yellow
powder and has garnered significant interest in the scientific community for its diverse
biological activities.[4] Research has demonstrated that Mesuol possesses potent antioxidant,
immunomodulatory, and anti-inflammatory properties.[1][3][4][5][6][7] Notably, Mesuol can
suppress HIV-1 replication by inhibiting TNFa-induced transcriptional activity through the
Nuclear Factor-kappaB (NF-kB) pathway.[3][4] Its mechanism involves the specific inhibition of
the phosphorylation and transcriptional activity of the NF-kB p65 subunit, without affecting IkBa
degradation or the DNA-binding ability of NF-kB.[4]

This document provides detailed protocols for the preparation of Mesuol stock solutions for
use in research settings, along with relevant chemical data and handling instructions.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of Mesuol, its
solubility, and recommended storage conditions.

Table 1: Chemical and Physical Properties of Mesuol
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Property Value Reference

5,7-dihydroxy-8-(3-methylbut-
. 2-enyl)-6-(2-

Chemical Name [2][4]
methylpropanoyl)-4-
phenylchromen-2-one

Molecular Formula C24H240s [2][4]

Molecular Weight 392.5 g/mol [4]

CAS Number 16981-20-7 [1][2][4]

Appearance Yellow powder [4]

Purity >99% (HPLC) [1]
Desiccate at -20°C (3 years) or

Storage (Powder) [4][8]
4°C (2 years)

Table 2: Solubility Profile of Mesuol

Solvent Solubility Reference

DMSO Soluble [3][4][8]

Acetone Soluble [31[4]

Chloroform Soluble [3][4]

Dichloromethane Soluble [3][4]

Ethyl Acetate Soluble [31[4]

Table 3: Recommended Storage Conditions for Mesuol Stock Solutions

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Mesuol
https://www.biocrick.com/Mesuol-BCN6583.html
https://pubchem.ncbi.nlm.nih.gov/compound/Mesuol
https://www.biocrick.com/Mesuol-BCN6583.html
https://www.biocrick.com/Mesuol-BCN6583.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32289394.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Mesuol
https://www.biocrick.com/Mesuol-BCN6583.html
https://www.biocrick.com/Mesuol-BCN6583.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32289394.htm
https://www.biocrick.com/Mesuol-BCN6583.html
https://www.invivochem.com/product/V72936
https://www.benchchem.com/product/b097887?utm_src=pdf-body
https://www.chemfaces.com/natural/Mesuol-CFN96288.html
https://www.biocrick.com/Mesuol-BCN6583.html
https://www.invivochem.com/product/V72936
https://www.chemfaces.com/natural/Mesuol-CFN96288.html
https://www.biocrick.com/Mesuol-BCN6583.html
https://www.chemfaces.com/natural/Mesuol-CFN96288.html
https://www.biocrick.com/Mesuol-BCN6583.html
https://www.chemfaces.com/natural/Mesuol-CFN96288.html
https://www.biocrick.com/Mesuol-BCN6583.html
https://www.chemfaces.com/natural/Mesuol-CFN96288.html
https://www.biocrick.com/Mesuol-BCN6583.html
https://www.benchchem.com/product/b097887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Storage Condition Duration Recommendations  Reference

Aliquot to avoid
In Solvent at -20°C 1 month repeated freeze-thaw [819]

cycles.

Preferred for long-
In Solvent at -80°C 6 months [819]
term storage.

Experimental Protocols

Protocol 1: Preparation of High-Concentration Mesuol Stock Solution in DMSO
This protocol describes the preparation of a 10 mM Mesuol stock solution in DMSO.

Materials:

Mesuol powder (CAS: 16981-20-7)

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Pipettes and sterile tips
Methodology:

» Preparation: Before opening, allow the Mesuol vial to equilibrate to room temperature for at
least 1 hour.[3] This prevents condensation from accumulating on the powder.

» Weighing: In a chemical fume hood, carefully weigh a precise amount of Mesuol powder. For
example, weigh 3.925 mg of Mesuol.
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o Calculation: Calculate the volume of DMSO required to achieve the desired concentration.
The formula for molarity is: Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight (
g/mol))

o For 3.925 mg (0.003925 g) of Mesuol to make a 10 mM (0.01 M) solution:
o Volume (L) =0.003925 g/ (0.01 mol/L * 392.5 g/mol ) =0.001 L=1 mL

¢ Dissolution: Add 1 mL of DMSO to the vial containing 3.925 mg of Mesuol. Cap the vial
tightly and vortex thoroughly until the powder is completely dissolved. The solution should be
clear. If dissolution is slow, gentle warming to 37°C or brief sonication may be applied,
provided the compound is not temperature-sensitive.[10]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20
uL) in sterile cryovials. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1
month.[8][9] Avoid repeated freeze-thaw cycles.[9]

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol describes the dilution of the high-concentration stock for use in cell-based
experiments.

Materials:

e 10 mM Mesuol stock solution in DMSO (from Protocol 1)

 Sterile cell culture medium, pre-warmed to 37°C

 Sterile conical tubes and pipettes

Methodology:

e Thawing: Thaw a single aliquot of the 10 mM Mesuol stock solution at room temperature.

¢ Dilution: Perform a serial dilution of the stock solution into pre-warmed cell culture medium to
achieve the final desired working concentration.
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o Important: To avoid shocking the cells, the final concentration of DMSO in the culture
medium should be less than 0.5%, with <0.1% being highly recommended.[9][10]

o Example Dilution (for a 10 uM final concentration):

o To prepare 1 mL of a 10 uM working solution, you will need to perform a 1:1000 dilution of
the 10 mM stock solution.

o Add 1 pL of the 10 mM Mesuol stock solution to 999 uL of pre-warmed cell culture
medium.

o The final DMSO concentration will be 0.1%.

e Mixing: Mix the working solution gently by pipetting or inverting the tube. To prevent
precipitation, it is recommended to add the stock solution to the medium while gently swirling
the tube.[10]

o Application: Use the freshly prepared working solution immediately for your cell-based assay.
Ensure a vehicle control (medium with the same final concentration of DMSO) is included in
your experimental design.

Visualizations

Diagram 1: Experimental Workflow
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Caption: Workflow for preparing Mesuol stock and working solutions.
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Diagram 2: Simplified NF-kB Signaling Pathway and Action of Mesuol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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